Cas no 1788784-58-6 ([3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl](4-methyl-1-piperazinyl)methanone)

• Product Name: [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl](4-methyl-1-piperazinyl)methanone
• CAS No: 1788784-58-6
• MF: C₁₈H₂₆ClN₃O
• MW: 335.87154340744
• CID: 5368999
• PubChem ID: 76150285
• Update Time: 2025-05-30

[3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl](4-methyl-1-piperazinyl)methanone Chemical and Physical Properties

Names and Identifiers

• [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl](4-methyl-1-piperazinyl)methanone
• AKOS024569579
• [3-(4-chlorophenyl)azepan-1-yl]-(4-methylpiperazin-1-yl)methanone
• 3-(4-chlorophenyl)-1-(4-methylpiperazine-1-carbonyl)azepane
• 1788784-58-6
• F6464-0708
• (3-(4-chlorophenyl)azepan-1-yl)(4-methylpiperazin-1-yl)methanone

• Inchi： 1S/C18H26ClN3O/c1-20-10-12-21(13-11-20)18(23)22-9-3-2-4-16(14-22)15-5-7-17(19)8-6-15/h5-8,16H,2-4,9-14H2,1H3
• InChI Key： VIBCWYYEADHQOB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CCCCN(C(N2CCN(C)CC2)=O)C1

Computed Properties

• Exact Mass: 335.1764402g/mol
• Monoisotopic Mass: 335.1764402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Piperazine carboxylic acids and derivatives

Additional information on [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl](4-methyl-1-piperazinyl)methanone

Professional Introduction to [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl](4-methyl-1-piperazinyl)methanone and CAS No. 1788784-58-6

The compound identified by the CAS number 1788784-58-6 and the molecular formula [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl](4-methyl-1-piperazinyl)methanone] represents a significant area of interest in the field of chemical and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered attention due to its potential applications in medicinal chemistry and drug development. The presence of both azepine and piperazine moieties in its structure suggests a high degree of molecular complexity, which may contribute to its unique pharmacological properties.

In recent years, there has been a growing emphasis on the development of novel psychoactive compounds that exhibit selectivity and efficacy in treating neurological and psychiatric disorders. The azepine ring system is well-known for its role in various pharmacological agents, particularly those targeting central nervous system (CNS) receptors. The incorporation of a 4-chlorophenyl substituent into the hexahydroazepine core enhances the lipophilicity and binding affinity of the molecule, making it a promising candidate for further investigation.

The [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl](4-methyl-1-piperazinyl)methanone structure also features a 4-methylpiperazine moiety, which is commonly found in drugs that modulate neurotransmitter systems. Piperazine derivatives are known for their ability to interact with serotonin, dopamine, and norepinephrine receptors, making them valuable in the treatment of conditions such as depression, anxiety, and schizophrenia. The combination of these two key pharmacophores in a single molecule suggests that this compound may exhibit multifaceted therapeutic effects.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of such compounds with biological targets with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development, including [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl](4-methyl-1-piperazinyl)methanone. By leveraging these technologies, scientists can optimize the structure of the compound to enhance its pharmacological profile, including improving its selectivity, solubility, and metabolic stability.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution reactions, are employed to construct the complex azepine and piperazine rings. The use of high-performance chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for rigorous characterization of the final product, ensuring that it meets the stringent requirements for pharmaceutical applications.

In vitro studies have begun to explore the pharmacological activity of [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl](4-methyl-1-piperazinyl)methanone by assessing its interactions with various receptor systems. Preliminary data suggest that this compound exhibits potent binding affinity for serotonin receptors, particularly 5-HT2A and 5-HT2C subtypes. These findings are consistent with the therapeutic potential of piperazine derivatives in treating CNS disorders. Additionally, the presence of the 4-chlorophenyl group may contribute to additional pharmacological effects by modulating other receptor pathways.

The compound's structural features also make it an attractive candidate for further investigation in drug discovery programs aimed at developing next-generation therapeutics. By modifying specific functional groups within the molecule, researchers can fine-tune its pharmacological properties to target specific disease states more effectively. For instance, altering the substitution pattern on the azepine ring could enhance selectivity for certain receptors while minimizing off-target effects.

Ethical considerations are paramount in all stages of drug development, particularly when dealing with compounds that have psychoactive properties. Rigorous safety testing is conducted to evaluate potential adverse effects before human clinical trials can commence. This includes acute toxicity studies, chronic toxicity assessments, and evaluation of potential interactions with other medications commonly used to treat neurological disorders.

The integration of traditional organic synthesis techniques with modern biocatalytic approaches has opened new avenues for producing complex molecules like [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-yl](4-methyl-1-piperazinyl)methanone more efficiently. Enzymatic methods can provide higher selectivity and reduced byproduct formation compared to traditional chemical synthesis routes. This aligns with global trends toward greener chemistry practices that emphasize sustainability and environmental responsibility.

The future direction of research on this compound will likely involve exploring its potential as a lead candidate for treating various CNS disorders through preclinical studies followed by human clinical trials if promising results are obtained. Collaborative efforts between academic institutions and pharmaceutical companies will be essential in advancing this research from bench to market-ready drug product.

In conclusion, [3-(4-Chlorophenyl)hexahydro-1H-azepin-1-ytl](4-methyl-l-piperazinylv}methanone represents an exciting opportunity for innovation in medicinal chemistry due to its complex structural features and potential therapeutic applications. Ongoing research efforts will continue to refine our understanding of this compound's pharmacological properties while exploring new synthetic methodologies that enhance both efficiency and sustainability in drug development processes.